molecular formula C15H11BrFN3O B6506475 N-(2-bromo-4-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide CAS No. 1428349-21-6

N-(2-bromo-4-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide

Cat. No. B6506475
CAS RN: 1428349-21-6
M. Wt: 348.17 g/mol
InChI Key: DPKMRBRJMRXFDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-bromo-4-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide, often referred to as BFMI, is a small molecule that is commonly used in scientific research. This compound is a member of the indazole class of compounds and has a wide range of applications in the laboratory. In

Mechanism of Action

BFMI acts as a competitive inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, BFMI increases the levels of acetylcholine in the body, which can have a variety of effects on the body.
Biochemical and Physiological Effects
BFMI has been shown to have a variety of biochemical and physiological effects. In animal studies, BFMI has been shown to increase the levels of acetylcholine in the brain, resulting in improved memory and learning. Additionally, BFMI has been shown to reduce the levels of the stress hormone cortisol, as well as to reduce inflammation.

Advantages and Limitations for Lab Experiments

BFMI has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. Additionally, it is non-toxic and has a low molecular weight, making it suitable for use in a wide range of applications. However, BFMI has a few limitations. It is not very soluble in water, and it is not very stable at higher temperatures.

Future Directions

There are a number of potential future directions for BFMI research. One potential direction is to explore the effects of BFMI on other neurological disorders, such as Parkinson’s disease and Alzheimer’s disease. Additionally, BFMI could be used to study the effects of compounds on the immune system, as well as to study the effects of compounds on cancer cell proliferation and apoptosis. Furthermore, BFMI could be used to study the effects of compounds on the cardiovascular system, as well as to study the effects of compounds on inflammation. Finally, BFMI could be used to study the effects of compounds on the endocrine system, as well as to study the effects of compounds on the development of new drugs.

Synthesis Methods

BFMI can be synthesized from commercially available starting materials, such as 4-bromo-N-(2-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide and sodium bromide. The reaction is conducted in anhydrous dimethyl sulfoxide (DMSO) at room temperature. The reaction is typically complete within 1-2 hours and yields a product with a purity of greater than 95%.

Scientific Research Applications

BFMI has been used in a wide range of scientific research applications, including the study of protein-protein interactions, enzyme inhibition, and cell signaling pathways. It has also been used to study the effects of compounds on cancer cell proliferation and apoptosis. Additionally, BFMI has been used to study the effects of compounds on the immune system, as well as to study the effects of compounds on neurological disorders.

properties

IUPAC Name

N-(2-bromo-4-fluorophenyl)-1-methylindazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11BrFN3O/c1-20-13-5-3-2-4-10(13)14(19-20)15(21)18-12-7-6-9(17)8-11(12)16/h2-8H,1H3,(H,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DPKMRBRJMRXFDH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=CC=CC=C2C(=N1)C(=O)NC3=C(C=C(C=C3)F)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11BrFN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-bromo-4-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.